Cas no 301675-87-6 (2,4-dichloro-N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide)

• Product Name: 2,4-dichloro-N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• CAS No: 301675-87-6
• MF: C₁₅H₉Cl₂N₃O₃S
• MW: 382.221259832382
• CID: 5804919
• PubChem ID: 2307536
• Update Time: 2025-06-11

2,4-dichloro-N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,4-dichloro-N-(3-methyl-6-nitro-2(3H)-benzothiazolylidene)-
• 2,4-dichloro-N-(3-methyl-6-nitro-1,3-benzothiazol-2-ylidene)benzamide
• (E)-2,4-dichloro-N-(3-methyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)benzamide
• Z56762911
• F1620-0028
• AKOS024609011
• AKOS030748608
• 2,4-dichloro-N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 301675-87-6
• AKOS001032103

• Inchi： 1S/C15H9Cl2N3O3S/c1-19-12-5-3-9(20(22)23)7-13(12)24-15(19)18-14(21)10-4-2-8(16)6-11(10)17/h2-7H,1H3
• InChI Key： LKBNVOICCSCTRW-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C([N+]([O-])=O)C=C2S1)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 380.9741677g/mol
• Monoisotopic Mass: 380.9741677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 566.0±60.0 °C(Predicted)
• pka: -3.95±0.20(Predicted)

Additional information on 2,4-dichloro-N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

Introduction to 2,4-dichloro-N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide (CAS No. 301675-87-6)

2,4-dichloro-N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide, with the CAS number 301675-87-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles and is characterized by its unique structural features, including the presence of dichloro and nitro groups, which contribute to its biological activity and potential therapeutic applications.

The chemical structure of 2,4-dichloro-N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide is composed of a benzothiazole ring system conjugated with a benzamide moiety. The dichloro substitution on the benzene ring and the nitro group on the benzothiazole ring are critical for its pharmacological properties. These functional groups can influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have highlighted the potential of 2,4-dichloro-N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide in various therapeutic areas. One notable application is its use as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential enzymes.

In addition to its antimicrobial properties, 2,4-dichloro-N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide has been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This makes it a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of 2,4-dichloro-N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide have also been studied extensively. Research indicates that it has favorable absorption and distribution characteristics, making it suitable for oral administration. However, further optimization may be required to enhance its bioavailability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,4-dichloro-N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2,4-dichloro-N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide (CAS No. 301675-87-6) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.